Cas no 1180526-69-5 (N-[2-(trifluoromethyl)-4-thiazolyl]Carbamic acid methyl ester)

• Product Name: N-[2-(trifluoromethyl)-4-thiazolyl]Carbamic acid methyl ester
• CAS No: 1180526-69-5
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 2137062
• PubChem ID: 77174592
• Update Time: 2025-04-21

N-[2-(trifluoromethyl)-4-thiazolyl]Carbamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• N-[2-(trifluoromethyl)-4-thiazolyl]Carbamic acid methyl ester
• Methyl [2-(trifluoromethyl)-1,3-thiazol-4-yl]carbamate
• Methyl N-[2-(trifluoromethyl)-4-thiazolyl]carbamate
• DTXSID001221881
• 1180526-69-5
• DB-061255

• Inchi： 1S/C6H5F3N2O2S/c1-13-5(12)11-3-2-14-4(10-3)6(7,8)9/h2H,1H3,(H,11,12)
• InChI Key： JAFIZUJZORLERD-UHFFFAOYSA-N
• SMILES： S1C=C(NC(=O)OC)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 226.00238307Da
• Monoisotopic Mass: 226.00238307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.5Ų